Cas no 17519-00-5 (6,7-Dibromo-4(3H)-quinazolinone)
17519-00-5 structure
Product Name:6,7-Dibromo-4(3H)-quinazolinone
CAS No:17519-00-5
MF:C8H4Br2N2O
MW:303.938159942627
CID:1080190
PubChem ID:135543504
Update Time:2025-04-20
6,7-Dibromo-4(3H)-quinazolinone Chemical and Physical Properties
Names and Identifiers
-
- 6,7-Dibromo-4(3H)-quinazolinone
- 17519-00-5
- AB00734425-01
- SR-01000070951
- SR-01000070951-1
- 6,7-dibromo-3,4-dihydroquinazolin-4-one
- 6,7-Dibromoquinazolin-4(3H)-one
- DTXSID201303304
- DB-317906
-
- Inchi: 1S/C8H4Br2N2O/c9-5-1-4-7(2-6(5)10)11-3-12-8(4)13/h1-3H,(H,11,12,13)
- InChI Key: ZVBARRGHYFXUJI-UHFFFAOYSA-N
- SMILES: BrC1C(=CC2=C(C(NC=N2)=O)C=1)Br
Computed Properties
- Exact Mass: 301.86900
- Monoisotopic Mass: 301.86904g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 41.5Ų
Experimental Properties
- PSA: 45.75000
- LogP: 2.44810
6,7-Dibromo-4(3H)-quinazolinone Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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